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Introduction

Lithium disilicate (Li2Si2Os) glass-ceramics are widely utilized in various fields, particularly in
dentistry for dental restorations, due to their excellent mechanical properties and aesthetic
appeal. The performance of these materials is intrinsically linked to their microstructure,
specifically the degree of crystallinity and the arrangement of the silicate network. Fourier
Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive analytical technique that
provides valuable insights into the molecular vibrations and structural arrangement of these
materials. This application note details the use of FTIR spectroscopy for the qualitative and
semi-quantitative analysis of the structural evolution of lithium disilicate from its amorphous
glass phase to a crystalline ceramic.

Principle of FTIR Spectroscopy for Silicate Analysis

FTIR spectroscopy measures the absorption of infrared radiation by a sample as a function of
wavenumber. The absorbed radiation excites molecular vibrations, such as stretching and
bending of chemical bonds. In the context of lithium disilicate, FTIR is particularly sensitive to
the vibrations of the Si-O bonds within the silicate network. The structure of silicate glasses and
ceramics is often described in terms of Qn species, where 'n' represents the number of bridging
oxygen (BO) atoms connecting a central silicon tetrahedron to other tetrahedra. Non-bridging
oxygen (NBO) atoms are bonded to only one silicon atom and are associated with network-
modifying cations like Li*.
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FTIR spectra of lithium disilicate can differentiate between various Q" species and identify the
presence of specific crystalline phases, such as lithium disilicate (Li2Si=0Os) and lithium
metasilicate (Li=SiO3), which can coexist in the glass-ceramic. The crystallization process from
an amorphous glass to a glass-ceramic involves significant structural rearrangement, which is
reflected in the FTIR spectrum through changes in the position, shape, and intensity of
absorption bands.[1]

Applications in Lithium Disilicate Analysis

* Monitoring Crystallization: FTIR spectroscopy can track the transformation from an
amorphous glass to a crystalline ceramic. The broad, overlapping bands characteristic of the
disordered glass structure sharpen and resolve into distinct peaks corresponding to the
ordered crystalline phases upon heat treatment.

e Phase Identification: The technique can identify the primary crystalline phases present, such
as lithium disilicate and lithium metasilicate, by comparing the observed spectral features
to reference spectra.[1]

 Structural Elucidation: FTIR helps in understanding the connectivity of the silicate network by
identifying the vibrations associated with bridging (Si-O-Si) and non-bridging (Si-O~) oxygen
atoms.[1]

¢ Quality Control: In an industrial setting, FTIR can be used for rapid and reliable quality
control to ensure the consistency of the final ceramic product's microstructure and phase
composition.[2]

Data Presentation: Characteristic FTIR Peak
Assignments

The following table summarizes the characteristic FTIR absorption bands for lithium silicate
glass and the crystalline phases of lithium disilicate and lithium metasilicate. These
assignments are crucial for the interpretation of FTIR spectra in the structural analysis of these
materials.
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Wavenumber (cm~12) Vibrational Mode

Structural Unit/Phase
Assignment

~440-482 O-Si-O Bending

[SiO4] tetrahedra in glass and

crystalline phases

Si-O-Si or O-Si-O

~532-560 ) ) Silicate network
Deformation/Bending
Si-O-Al Bending / Si-O-Si May be present in
~630-670 : : - -
Symmetric Stretching aluminosilicate variations
) ) ) ) Bridging oxygens in the silicate
~780-789 Si-O-Si Symmetric Stretching )
network (Qn species)
) ) ] Q4, Q2 species (Lithium
~880-950 Si-O~ Stretching with NBOs -
Metasilicate)
) ) ) _ Bridging oxygens in the silicate
~932-1100 Si-O-Si Asymmetric Stretching ]
network (Q?, Q3, Q% species)
) ) ] . Predominantly associated with
~1020-1078 Si-O-Si Asymmetric Stretching

crystalline Li2Si2Os

Note: The exact peak positions can vary depending on the specific composition of the glass-

ceramic, the degree of crystallinity, and the presence of other elements.[1][3][4][5]

Experimental Protocol: FTIR Analysis of Lithium

Disilicate Powder

This protocol outlines the steps for analyzing powdered lithium disilicate glass-ceramic

samples using the KBr pellet transmission method.

1. Materials and Equipment:

Fourier Transform Infrared (FTIR) Spectrometer

Agate mortar and pestle

Hydraulic press with pellet die
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Oven for drying KBr

Microbalance

Potassium Bromide (KBr), spectroscopy grade

Lithium disilicate sample (powdered)

Spatula

Desiccator

. Sample Preparation (KBr Pellet Method):

Drying: Dry the KBr powder in an oven at approximately 110°C for at least 2 hours to remove
any adsorbed water, which has strong IR absorption bands. Store the dried KBr in a
desiccator.

Grinding: Weigh approximately 1-2 mg of the finely powdered lithium disilicate sample.[6]

Mixing: Weigh approximately 100-200 mg of the dried KBr powder.[6] Add the lithium
disilicate sample to the KBr in the agate mortar.

Homogenization: Gently grind the mixture with the pestle for several minutes until a fine,
homogeneous powder is obtained. The grinding action should be more of a mixing and
gentle crushing to avoid excessive pressure that could induce structural changes.

Pellet Formation: Assemble the pellet die. Transfer the homogenized powder mixture into the
collar of the die, ensuring it is evenly distributed.

Pressing: Place the die in the hydraulic press. Apply a pressure of approximately 7-10 tons
for several minutes. The pressure and duration may need to be optimized to obtain a
transparent or translucent pellet.

Pellet Removal: Carefully release the pressure and disassemble the die. Gently remove the
KBr pellet. A good pellet should be clear and free of cracks or cloudiness.

. FTIR Data Acquisition:
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e Instrument Purge: Ensure the FTIR spectrometer's sample compartment is purged with dry
air or nitrogen to minimize atmospheric water vapor and CO: interference.

e Background Spectrum: With the sample holder empty, collect a background spectrum. This
will account for the instrument's response and any atmospheric components. The typical
settings are a spectral range of 4000-400 cm~1, a resolution of 4 cm~1, and an accumulation
of 32 scans.[1]

o Sample Spectrum: Place the KBr pellet containing the lithium disilicate sample into the
sample holder.

o Data Collection: Collect the sample spectrum using the same instrument parameters as the
background scan. The software will automatically ratio the sample spectrum against the
background to produce the final absorbance or transmittance spectrum.

4. Data Analysis:
o Peak Identification: Identify the positions of the major absorption bands in the spectrum.

o Spectral Interpretation: Compare the identified peak positions with the data in the reference
table (see Data Presentation section) to assign them to specific vibrational modes and
structural units.

o Comparative Analysis: Compare the spectra of different samples (e.g., glass vs. glass-
ceramic) to identify changes in the silicate network structure, such as the formation of new
crystalline phases, indicated by the appearance of sharp, well-defined peaks.

Visualization of Experimental Workflow and
Structural Relationships

The following diagrams illustrate the key processes involved in the FTIR analysis of lithium
disilicate.
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Caption: Experimental workflow for FTIR analysis of lithium disilicate.
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Caption: Relationship between material state, FTIR spectra, and structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12745032?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12745032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

